N-(4-methoxybenzyl)-N'-1-naphthylthiourea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-naphthalen-1-ylthiourea
• InChI: InChI=1S/C19H18N2OS/c1-22-16-11-9-14(10-12-16)13-20-19(23)21-18-8-4-6-15-5-2-3-7-17(15)18/h2-12H,13H2,1H3,(H2,20,21,23)
• InChI Key: PNUQSQBNJDAKHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=S)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol

Description

N-(4-methoxybenzyl)-N'-1-naphthylthiourea, also known as MBTU, is a small molecule compound that has been widely used in scientific research as a tool for studying various biological processes. MBTU has been shown to have a wide range of effects on biochemical and physiological processes, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-N'-1-naphthylthiourea is not fully understood, but it is believed to act as an allosteric modulator of various biological processes. It has been shown to bind to specific sites on ion channels, receptors, and enzymes, altering their activity and function.
Biochemical and Physiological Effects:
N-(4-methoxybenzyl)-N'-1-naphthylthiourea has been shown to have a wide range of biochemical and physiological effects, including the modulation of ion channel activity, the regulation of neurotransmitter release, and the inhibition of enzyme activity. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methoxybenzyl)-N'-1-naphthylthiourea in lab experiments is its ability to selectively modulate specific biological processes, allowing researchers to study the effects of these processes in isolation. However, the use of N-(4-methoxybenzyl)-N'-1-naphthylthiourea can also be limited by its potential toxicity and the need for careful dosing and administration.

Future Directions

There are many potential future directions for research on N-(4-methoxybenzyl)-N'-1-naphthylthiourea, including the development of new synthetic methods, the exploration of its effects on different biological processes, and the investigation of its potential therapeutic applications. Additionally, further research is needed to fully understand the mechanism of action of N-(4-methoxybenzyl)-N'-1-naphthylthiourea and its potential limitations as a research tool.
In conclusion, N-(4-methoxybenzyl)-N'-1-naphthylthiourea is a valuable tool for scientific research, with a wide range of applications and potential future directions. Its ability to selectively modulate specific biological processes makes it a valuable tool for researchers in various fields, and further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

N-(4-methoxybenzyl)-N'-1-naphthylthiourea can be synthesized using a variety of methods, including the reaction of 4-methoxybenzylamine with 1-naphthylisothiocyanate. The resulting product can be purified using various techniques, including column chromatography.

Scientific Research Applications

N-(4-methoxybenzyl)-N'-1-naphthylthiourea has been used in a variety of scientific research applications, including the study of ion channels, receptors, and enzymes. It has been shown to have a wide range of effects on these biological processes, making it a valuable tool for researchers in various fields.